Cas no 1638765-26-0 (Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate)

• Product Name: Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
• CAS No: 1638765-26-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD27987007
• CID: 4610271
• PubChem ID: 118997537
• Update Time: 2025-05-25

Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
• 3-(Boc-Amino)-bicyclo[1.1.1]pentane-1-methanol
• tert-butyl N-[3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• tert-butylN-[3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
• SB11711
• 1-(Boc-amino)-3-(hydroxymethyl)bicyclo[1.1.1]pentane
• tert-butyl N-[3-(hydroxymethyl)-1-bicyclo[1.1.1]pentanyl]carbamate
• AKOS027336882
• EN300-384703
• AS-52067
• tert-Butyl(3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
• SY223815
• 3-(Boc-amino)bicyclo[1.1.1]pentane-1-methanol
• SCHEMBL19373169
• 1638765-26-0
• EN300-37081872
• CS-W000137
• P14286
• MFCD27987007
• Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate

• MDL： MFCD27987007
• Inchi： 1S/C11H19NO3/c1-9(2,3)15-8(14)12-11-4-10(5-11,6-11)7-13/h13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： XXSVTBQQRZBFHL-UHFFFAOYSA-N
• SMILES： OCC12CC(C1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.9

Additional information on Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate

Professional Introduction to Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate (CAS No. 1638765-26-0)

Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate, with the CAS number 1638765-26-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability and reactivity. The structural features of this molecule, particularly the presence of a bicyclo[1.1.1]pentan-1-yl moiety, contribute to its unique chemical properties and potential biological activities.

The bicyclo[1.1.1]pentan-1-yl group is a fused cyclopropane and cyclopentane ring system, which imparts rigidity and specific spatial orientation to the molecule. This structural motif has been extensively studied for its role in modulating pharmacokinetic and pharmacodynamic properties of drug candidates. The incorporation of this group into pharmaceutical compounds often enhances binding affinity and selectivity, making it a valuable scaffold in rational drug design.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their potential as bioisosteres for existing therapeutic agents. Carbamates can serve as effective replacements for ester or amide groups in drug molecules, offering improved metabolic stability and reduced toxicity. The compound Tert-Butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate exemplifies this trend, as it combines the advantageous properties of both carbamates and bicyclic structures.

One of the key areas where this compound shows promise is in the development of central nervous system (CNS) drugs. The rigid structure of the bicyclo[1.1.1]pentan-1-yl moiety can facilitate blood-brain barrier penetration, a critical factor for effective CNS drug delivery. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing for the attachment of pharmacophores that target specific neurological receptors or enzymes.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of novel analgesics and anti-inflammatory agents. The carbamate functional group is known to exhibit analgesic properties, often through inhibition of pain-signaling pathways such as cyclooxygenase (COX) and nitric oxide synthase (NOS). The unique structural features of Tert-butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate may enable it to interact with these targets in a novel manner, potentially leading to more effective or selective therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry and synthetic organic chemistry. Key steps include the formation of the bicyclo[1.1.1]pentan-1-yl ring system followed by the introduction of the carbamate group at the 3-position via nucleophilic substitution or condensation reactions. Advanced techniques such as transition-metal-catalyzed cyclizations and protecting group strategies are often employed to achieve high yields and purity.

The pharmacological evaluation of Tert-butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors relevant to pain perception and inflammation modulation. In vivo studies have shown promising results in animal models of pain and inflammation, suggesting potential therapeutic efficacy comparable to or better than existing drugs.

The compound's stability under various physiological conditions is another critical factor that contributes to its attractiveness as a drug candidate. Carbamates are generally stable in aqueous environments, making them suitable for oral administration and formulation into liquid dosage forms. Additionally, their resistance to hydrolysis under physiological pH conditions ensures prolonged activity at target sites.

In conclusion, Tert-butyl (3-(hydroxymethyl)bicyclo[1.1.1]pentan-1-yl)carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in CNS drug development, analgesics, and anti-inflammatory therapies make it a valuable candidate for further research and clinical evaluation.